Cas no 1448130-17-3 (1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide)

• Product Name: 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide
• CAS No: 1448130-17-3
• MF: C₁₉H₁₇FN₆O₃
• MW: 396.375086545944
• CID: 5999233
• PubChem ID: 71785342
• Update Time: 2025-07-09

1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide
• VU0532706-1
• 1448130-17-3
• AKOS024532917
• N-(4-(1H-tetrazol-1-yl)phenyl)-1-(2-(2-fluorophenoxy)acetyl)azetidine-3-carboxamide
• F6125-1765
• 1-[2-(2-fluorophenoxy)acetyl]-N-[4-(tetrazol-1-yl)phenyl]azetidine-3-carboxamide
• 1-[2-(2-fluorophenoxy)acetyl]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]azetidine-3-carboxamide

• Inchi： 1S/C19H17FN6O3/c20-16-3-1-2-4-17(16)29-11-18(27)25-9-13(10-25)19(28)22-14-5-7-15(8-6-14)26-12-21-23-24-26/h1-8,12-13H,9-11H2,(H,22,28)
• InChI Key： OOJHNWDLFCKRLT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(N1CC(C(NC2C=CC(=CC=2)N2C=NN=N2)=O)C1)=O

Computed Properties

• Exact Mass: 396.13461659g/mol
• Monoisotopic Mass: 396.13461659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide

Introduction to Compound with CAS No. 1448130-17-3 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1448130-17-3 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, formally known as 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide, represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. The presence of multiple pharmacophoric groups in its structure suggests potential applications in various therapeutic areas, particularly in the development of new drugs targeting complex biological pathways.

The structural framework of this compound incorporates several key functional groups that are of particular interest to medicinal chemists. The 2-fluorophenoxy moiety is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates. Additionally, the N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl group introduces a potent pharmacological activity that has been explored in the treatment of various diseases. The azetidine ring further contributes to the molecule's complexity and potential for biological activity.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes by interacting with specific targets. The compound with CAS no. 1448130-17-3 has been studied for its potential to interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Preliminary studies have shown that this molecule exhibits promising activity in preclinical models, suggesting its suitability for further development into a therapeutic agent.

The synthesis of 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The fluorine atom in the phenoxy group plays a crucial role in determining the compound's pharmacokinetic properties, including its solubility and bioavailability. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific parts of its structure, researchers can explore new analogs with enhanced efficacy or reduced side effects. The tetrazole ring, in particular, has been shown to improve binding affinity and selectivity when incorporated into drug molecules. This feature makes 1-2-(2-fluorophenoxy)acetyl-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenylazetidine-3-carboxamide an attractive candidate for further investigation.

The compound's potential applications extend beyond traditional therapeutic areas. Recent research has suggested that it may also have utility in agrochemicals and materials science due to its unique chemical properties. The ability to fine-tune its molecular structure allows for the creation of derivatives with specific functionalities tailored to different industrial needs.

In conclusion, the compound with CAS no. 1448130-17-3 represents a significant advancement in pharmaceutical chemistry. Its complex structure and multiple pharmacophoric groups make it a versatile molecule with broad applications in drug development. As research continues to uncover new ways to utilize this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.